Cas no 1648864-36-1 (Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate
• CAS No: 1648864-36-1
• MF: C₁₈H₂₅NO₆S
• MW: 383.459204435349
• CID: 4702854
• Update Time: 2025-06-23

Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate
• FCH3848980
• tert-butyl 2-oxo-4-(2-(tosyloxy)ethyl)pyrrolidine-1-carboxylate
• Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C18H25NO6S/c1-13-5-7-15(8-6-13)26(22,23)24-10-9-14-11-16(20)19(12-14)17(21)25-18(2,3)4/h5-8,14H,9-12H2,1-4H3
• InChI Key： DAHOLNGZIKVTHQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1CC(N(C(=O)OC(C)(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 611
• Topological Polar Surface Area: 98.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate (CAS No. 1648864-36-1)

Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate (CAS No. 1648864-36-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with a tert-butyl group, an oxo group, and an ethyl chain that is further modified with a tosyloxy (tosylate) moiety. This intricate arrangement of functional groups contributes to its versatility and reactivity, making it a compound of great interest for synthetic chemists and biologists alike.

In recent years, there has been a surge in research focused on developing innovative compounds that can address complex biological challenges. The Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate molecule has emerged as a key player in this landscape due to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the design of drugs that can selectively modulate biological pathways without causing unintended side effects.

One of the most compelling aspects of Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in numerous physiological processes, and their dysregulation is often associated with various diseases, including cancer and inflammation. By designing molecules that can inhibit specific proteases, researchers aim to develop treatments that can effectively modulate these pathways.

Recent studies have demonstrated that derivatives of pyrrolidine-based compounds can exhibit potent inhibitory activity against certain proteases. The presence of the tert-butyl group and the tosyloxy moiety in Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate enhances its binding affinity to target enzymes, making it an attractive scaffold for further derivatization. Researchers have been exploring various modifications to this core structure to optimize its inhibitory properties and improve its pharmacokinetic profile.

The synthesis of Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield. These advancements have not only facilitated its use in laboratory research but also opened up possibilities for its industrial-scale production.

In addition to its role in drug development, Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate has found applications in biochemical research as a tool for studying enzyme mechanisms and interactions. Its unique structural features allow it to serve as a probe for understanding how enzymes recognize and bind substrates. This information is crucial for the rational design of enzyme inhibitors and for developing new strategies for enzyme engineering.

The compound's stability under various conditions makes it suitable for both in vitro and in vivo studies. Researchers have utilized Tert-Butyl 2-oxo-4-(2-(tosyloxy)-ethyl)pyrrolidine-1-carboxylate in cell-based assays to investigate its effects on cellular processes such as signal transduction and protein degradation. These studies have provided valuable insights into the biological functions of target enzymes and have helped identify potential therapeutic targets.

The future prospects of Tert-butyl 2 oxo 4 (2 (tosyloxy ethyl) pyrrolidine 1 carboxylate are vast, with ongoing research aimed at expanding its applications in pharmaceuticals and biotechnology. As our understanding of biological systems continues to grow, the demand for innovative compounds like this one will only increase. The ability to fine-tune its structure for specific applications ensures that it will remain at the forefront of chemical research for years to come.